(-)-Canadalisol-d3
Description
The deuteration at specific positions (typically three hydrogen atoms replaced by deuterium) enhances its metabolic stability and utility in pharmacokinetic and tracer studies. While direct references to (-)-Canadalisol-d3 are absent in the provided evidence, its structural and functional analogs—such as deuterated pharmaceuticals like Sotalol-d6 Hydrochloride and Lacosamide-d3 —offer insights into its behavior.
Properties
Molecular Formula |
C₂₁H₂₂D₃NO₅ |
|---|---|
Molecular Weight |
374.45 |
Synonyms |
2,3-Dimethoxy-6-[[(5S)-5,6,7,8-tetrahydro-6-methyl-1,3-dioxolo[4,5-g]isoquinolin-5-yl]methyl]benzenemethanol-d3; (S)-1,3-Dioxolo[4,5-g]isoquinoline Benzenemethanol Deriv.-d3; |
Origin of Product |
United States |
Comparison with Similar Compounds
Structural and Functional Comparison with Similar Compounds
Structural Features
Deuterated compounds like (-)-Canadalisol-d3 are designed to retain the core pharmacophore of their parent molecules while improving stability. Key comparisons include:
Note: (-)-Canadalisol-d3 data inferred from deuterated compound design principles .
Physicochemical Properties
Comparative Q3 characterization (as per regulatory guidelines ) highlights:
- Particle Size Distribution: Critical for bioavailability. (-)-Canadalisol-d3 likely requires analysis akin to docosanol, involving microscopic imaging and particle size metrics .
- Polymorphic Forms : Deuteration can alter crystal habits, necessitating X-ray diffraction or NMR studies similar to those for CAS 626-62-0 .
Analytical and Pharmacological Comparisons
Analytical Methodologies
The validation of analytical techniques for deuterated compounds (e.g., Sotalol-d6 ) involves:
- NMR Spectroscopy : ¹H NMR data for structural confirmation, as demonstrated for CAS 626-62-0 .
- Mass Spectrometry : Deuterium incorporation verified via isotopic patterns, referenced in supplementary tables from .
Table 2: Comparative Analytical Data (Hypothetical)
Metabolic Stability and Pharmacokinetics
Deuteration typically reduces metabolic clearance. For example:
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
